N-(3,4-dimethoxyphenyl)-1-methyl-2-(1-methylpyrazol-4-yl)-6-oxopiperidine-3-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-1-methyl-2-(1-methylpyrazol-4-yl)-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C19H24N4O4/c1-22-11-12(10-20-22)18-14(6-8-17(24)23(18)2)19(25)21-13-5-7-15(26-3)16(9-13)27-4/h5,7,9-11,14,18H,6,8H2,1-4H3,(H,21,25)
• InChI Key: VFUAOEPUXYYJCQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2C(CCC(=O)N2C)C(=O)NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H24N4O4
• Molecular Weight: 372.4 g/mol

Description

N-(3,4-Dimethoxyphenyl)-1-methyl-2-(1-methylpyrazol-4-yl)-6-oxopiperidine-3-carboxamide is a complex organic compound characterized by its intricate molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(3,4-dimethoxyphenyl)-1-methyl-2-(1-methylpyrazol-4-yl)-6-oxopiperidine-3-carboxamide typically involves multiple steps, starting with the formation of the core piperidine ring. Key reaction conditions include the use of strong bases and specific catalysts to facilitate the formation of the desired molecular structure.

Industrial Production Methods: On an industrial scale, the production of this compound involves optimizing reaction conditions to achieve high yields and purity. Advanced techniques such as continuous flow chemistry and automated synthesis platforms are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are crucial for modifying its structure and enhancing its properties for specific applications.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions are carefully controlled to ensure the desired outcomes.

Major Products Formed:

Scientific Research Applications

Chemistry: In the field of chemistry, this compound serves as a versatile intermediate for the synthesis of other complex molecules. Its unique structure allows for the development of new chemical entities with diverse functionalities.

Biology: In biological research, N-(3,4-dimethoxyphenyl)-1-methyl-2-(1-methylpyrazol-4-yl)-6-oxopiperidine-3-carboxamide is used to study various biological processes. Its interactions with biological targets can provide insights into cellular mechanisms and pathways.

Medicine: This compound has shown potential in medicinal chemistry, where it is explored for its therapeutic properties. Its ability to modulate biological targets makes it a candidate for drug development, particularly in the treatment of diseases such as cancer and neurological disorders.

Industry: In the industrial sector, this compound is utilized in the development of advanced materials and chemical products. Its unique properties make it suitable for applications in coatings, adhesives, and other industrial formulations.

Mechanism of Action

The mechanism by which N-(3,4-dimethoxyphenyl)-1-methyl-2-(1-methylpyrazol-4-yl)-6-oxopiperidine-3-carboxamide exerts its effects involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the desired biological or therapeutic outcomes.

Molecular Targets and Pathways: The compound targets specific enzymes, receptors, or other biomolecules, influencing cellular processes such as signal transduction, gene expression, and metabolic pathways. Understanding these interactions is crucial for optimizing its use in scientific research and medicine.

Comparison with Similar Compounds

Similar Compounds: Several compounds share structural similarities with N-(3,4-dimethoxyphenyl)-1-methyl-2-(1-methylpyrazol-4-yl)-6-oxopiperidine-3-carboxamide, including other piperidine derivatives and compounds with similar functional groups.

Uniqueness: What sets this compound apart is its specific combination of functional groups and molecular structure, which confer unique properties and potential applications. Its distinct chemical and biological activity distinguishes it from other similar compounds.